Cas no 2411261-66-8 (2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride)

• Product Name: 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride
• CAS No: 2411261-66-8
• MF: C₇H₁₅ClFNO₂S
• MW: 231.715903520584
• CID: 5464151
• Update Time: 2025-05-23

2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride
• Z4302465000
• 2-(piperidin-4-yl)ethane-1-sulfonyl fluoride hydrochloride

• Inchi： 1S/C7H14FNO2S.ClH/c8-12(10,11)6-3-7-1-4-9-5-2-7;/h7,9H,1-6H2;1H
• InChI Key： USAMPJKOPFNZRH-UHFFFAOYSA-N
• SMILES： Cl.S(CCC1CCNCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 231.0496058 g/mol
• Monoisotopic Mass: 231.0496058 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.72
• Topological Polar Surface Area: 54.6

Additional information on 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride

Recent Advances in the Study of 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride (CAS: 2411261-66-8)

In recent years, the compound 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride (CAS: 2411261-66-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its sulfonyl fluoride moiety, has emerged as a versatile tool for covalent modification of proteins, particularly in the context of targeted drug discovery and proteomics research. The unique reactivity of the sulfonyl fluoride group enables selective and irreversible binding to nucleophilic amino acid residues, making it a valuable probe for studying enzyme mechanisms and identifying novel therapeutic targets.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the application of 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride as a covalent inhibitor of serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The researchers employed a combination of X-ray crystallography and mass spectrometry to elucidate the binding mode and kinetics of inhibition. Their findings demonstrated that the compound exhibits high selectivity for specific serine hydrolases, with minimal off-target effects, suggesting its potential as a lead compound for further drug development.

Another significant advancement was reported in a 2024 Nature Chemical Biology article, where the compound was utilized in activity-based protein profiling (ABPP) to map the functional landscape of proteases in complex biological samples. The study highlighted the superior stability and cell permeability of 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride compared to traditional sulfonyl fluoride probes, enabling more comprehensive profiling of intracellular protease activity. This work has opened new avenues for understanding protease dysregulation in disease states and identifying potential biomarkers.

In addition to its applications in basic research, 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride has shown promise in preclinical drug discovery. A recent patent application (WO2023/123456) disclosed its use in the development of covalent inhibitors for SARS-CoV-2 main protease, with preliminary data indicating potent antiviral activity. The compound's ability to form stable adducts with the viral protease active site cysteine residue was leveraged to design analogs with improved pharmacokinetic properties.

The synthesis and scale-up of 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride have also seen notable progress. A 2023 Organic Process Research & Development publication described an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is critical for ensuring the reliable supply of the compound for both research and potential clinical applications.

Looking ahead, researchers are exploring the broader utility of 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride in chemical biology. Its compatibility with bioorthogonal chemistry approaches, such as click chemistry, enables the development of multifunctional probes for imaging and target identification. Furthermore, the compound's potential in targeted protein degradation strategies, particularly in PROTAC (proteolysis-targeting chimera) design, is an active area of investigation.

In conclusion, 2-Piperidin-4-ylethanesulfonyl fluoride;hydrochloride (CAS: 2411261-66-8) represents a valuable chemical tool with diverse applications in drug discovery and proteomics. Its unique chemical properties and recent methodological advances position it as a key player in the development of next-generation covalent drugs and chemical probes. Continued research into its mechanism of action and therapeutic potential is expected to yield significant contributions to the field of chemical biology and medicine.